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Compound of Interest

Compound Name: KM-01

Cat. No.: B15601968 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of KM-01, a potent, non-volatile kinase inhibitor supplied as a 10 mM stock solution in Dimethyl

Sulfoxide (DMSO). Researchers, scientists, and drug development professionals must adhere

to these procedures to ensure personal safety and experimental integrity.

Immediate Safety Protocols
Before handling KM-01, ensure you are in a designated laboratory area equipped with a

certified chemical fume hood, an emergency eyewash station, and a safety shower. All

personnel must be trained on this specific SOP.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling KM-01. All PPE should be donned before

entering the designated handling area and removed before exiting.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications and Use

Eye/Face Protection Safety Goggles

Must provide a full seal around

the eyes to protect from

splashes. Standard safety

glasses are insufficient.[1][2]

Skin Protection
Double Nitrile or Neoprene

Gloves

Wear two pairs of chemical-

resistant gloves.[3] DMSO

readily penetrates standard

nitrile gloves; double-gloving

provides an extra barrier.[1][4]

[5] Change outer glove

immediately if contaminated.

Lab Coat

A fully buttoned, long-sleeved

lab coat made of a low-

permeability fabric is required

to protect skin and personal

clothing.[3]

Respiratory Chemical Fume Hood

All handling of KM-01 stock

solutions and subsequent

dilutions must be performed

within a certified chemical

fume hood.[3][6][7]

Emergency Procedures
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Exposure Scenario Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, holding eyelids open.[7][8]

Seek immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.[5]

[7] Wash affected skin thoroughly with soap and

water for at least 15 minutes.[8] Seek medical

attention if irritation develops.

Inhalation

Move to fresh air immediately.[5][7][8] If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting.[7][9] Rinse mouth with

water and seek immediate medical attention.

Operational Plan: Handling and Dilution
This section details the standard procedure for preparing working solutions of KM-01 from the

10 mM DMSO stock.

Experimental Protocol: Preparation of a 1 µM Working
Solution

Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is

operational and the sash is at the indicated height.

Reagent Equilibration: Retrieve the 10 mM KM-01 stock vial from -80°C storage and a

single-use aliquot of sterile, serum-free cell culture medium from 4°C. Allow both to

equilibrate to room temperature.

Intermediate Dilution (100 µM):

In a sterile 1.5 mL microcentrifuge tube, pipette 990 µL of the cell culture medium.
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Carefully add 10 µL of the 10 mM KM-01 stock solution to the medium.

Cap the tube and vortex gently for 10 seconds to ensure homogeneity. This creates a 100

µM intermediate stock.

Final Working Solution (1 µM):

In a new sterile 1.5 mL microcentrifuge tube, pipette 990 µL of the cell culture medium.

Add 10 µL of the 100 µM intermediate stock solution.

Cap and vortex gently. This is your final 1 µM working solution.

Post-Procedure: Tightly cap the primary 10 mM stock vial and return it to -80°C storage.

Dispose of all contaminated materials as outlined in Section 3.0.

Workflow for KM-01 Handling
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Caption: Workflow for the safe handling and dilution of KM-01.
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Disposal Plan
All materials that come into contact with KM-01 are considered hazardous chemical waste and

must be segregated and disposed of according to institutional and local regulations.[7] Sink

disposal is strictly prohibited.[8]

Waste Segregation and Collection
Waste Type Collection Container Labeling Requirements

Liquid Waste
Sealable, compatible

hazardous waste container.[6]

"Hazardous Waste: KM-01,

Dimethyl Sulfoxide" and list all

other chemical constituents

with percentages.[6]

Solid Waste

Puncture-resistant, sealable

container or bag clearly

marked for hazardous waste.

[6]

"Hazardous Solid Waste: KM-

01 Contaminated Materials"

Items for Solid Waste Disposal Include:

Gloves

Pipette tips

Microcentrifuge tubes

Bench paper

Spill Response Decision Pathway
In the event of a spill, follow this decision pathway.
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Caption: Decision pathway for responding to a KM-01 spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15601968?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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